Cas no 2137761-80-7 (2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)-
• CAS No: 2137761-80-7
• MF: C₁₁H₈FNOS
• MW: 221.25072479248
• CID: 5257551
• Update Time: 2025-06-08

2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)-

• Inchi： 1S/C11H8FNOS/c12-10-5-7(13)1-3-9(10)11-4-2-8(6-14)15-11/h1-6H,13H2
• InChI Key： OJWAQHWGLWNBIM-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(C2=CC=C(N)C=C2F)=CC=1

Additional information on 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)-

Introduction to 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)- (CAS No. 2137761-80-7)

2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)-, identified by its CAS number 2137761-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural uniqueness of this molecule, featuring both a thiophene ring and an aldehyde functional group, combined with a substituted aromatic ring, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The aldehyde group in the molecular structure of 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)- serves as a reactive site for various chemical transformations, including condensation reactions, nucleophilic additions, and oxidation processes. These reactions are pivotal in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of the fluorine atom at the 2-position of the aromatic ring introduces electronic and steric effects that can influence the compound's reactivity and binding affinity to biological targets. This feature has been increasingly exploited in medicinal chemistry to enhance drug efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)- and biological macromolecules. Studies have shown that the compound exhibits potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the thiophene scaffold and the amino-substituted phenyl ring provides a versatile platform for designing molecules that can modulate enzyme activity at the molecular level. Such insights have been derived from high-throughput screening campaigns and structure-activity relationship (SAR) studies conducted by leading research groups.

In addition to its role as a synthetic intermediate, 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)- has been investigated for its potential antimicrobial properties. The structural features of this compound contribute to its ability to disrupt bacterial cell membranes and inhibit key metabolic pathways. Preliminary experiments have demonstrated promising results in vitro, suggesting its utility in developing novel antibiotics or antimicrobial agents. The growing concern over antibiotic resistance has spurred interest in exploring alternative therapeutic strategies, and compounds like this one offer a fresh perspective on addressing this global health challenge.

The synthesis of 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade materials that meet stringent regulatory standards. The development of efficient synthetic routes not only enhances accessibility but also allows for scalability, which is crucial for industrial applications.

From a medicinal chemistry perspective, the versatility of 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)- lies in its ability to serve as a building block for diverse pharmacological entities. Researchers have leveraged its structural motifs to design molecules with enhanced binding affinity to protein targets such as receptors and enzymes. The introduction of modifications at specific positions on the molecule can fine-tune its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. Such modifications are guided by principles of drug design that aim to optimize therapeutic efficacy while minimizing side effects.

The impact of thiophene derivatives on modern drug discovery cannot be overstated. These compounds have been integral to the development of several FDA-approved drugs used in treating conditions ranging from cardiovascular diseases to neurological disorders. The unique electronic properties of thiophene rings contribute to their biological activity by influencing how they interact with biological systems. As research continues to uncover new applications for thiophene-based compounds, 2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)- is poised to play a significant role in shaping future therapeutic strategies.

In conclusion,2-Thiophenecarboxaldehyde, 5-(4-amino-2-fluorophenyl)- (CAS No. 2137761-80-7) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its structural features make it an attractive candidate for further investigation into synthetic methodologies and biological activities. As our understanding of molecular interactions evolves through innovative research techniques, this compound will continue to contribute valuable insights into medicinal chemistry and therapeutic innovation.